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Compound of Interest

Compound Name: Propargyl-PEG5-NHS ester

Cat. No.: B610259 Get Quote

Propargyl-PEG5-NHS Ester: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and applications of Propargyl-PEG5-NHS ester. This heterobifunctional crosslinker

is a valuable tool in bioconjugation, drug delivery, and proteomics, enabling the precise linkage

of molecules through its dual reactive groups.

Core Chemical Properties and Structure
Propargyl-PEG5-NHS ester is characterized by a terminal propargyl group and an N-

hydroxysuccinimide (NHS) ester, separated by a hydrophilic polyethylene glycol (PEG) spacer.

The propargyl group facilitates covalent linkage to azide-containing molecules via copper-

catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." The NHS

ester provides reactivity towards primary amines, commonly found in proteins and other

biomolecules, forming stable amide bonds. The PEG linker, consisting of five ethylene glycol

units, enhances the solubility and biocompatibility of the resulting conjugates.[1][2][3]

Physicochemical Data
A summary of the key quantitative data for Propargyl-PEG5-NHS ester is presented in the

table below. Data is aggregated from various chemical suppliers and should be considered as
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typical values.

Property Value Source

Molecular Formula C18H27NO9 [1][4]

Molecular Weight 401.41 g/mol [1][4]

Appearance
Colorless to light yellow

oil/liquid
TCI America, BroadPharm

Purity >90% - 98% [1][5]

Solubility
Soluble in DMSO, DMF, and

water
[6]

Storage Conditions -20°C, protect from light [1][2]

Predicted Boiling Point 497.6 ± 55.0 °C [7]

Predicted Density 1.23 ± 0.1 g/cm³ [7]

Key Applications and Reaction Mechanisms
The dual functionality of Propargyl-PEG5-NHS ester makes it a versatile reagent in a variety

of scientific applications, including:

Antibody-Drug Conjugates (ADCs): The NHS ester can be used to attach the linker to an

antibody, while the propargyl group allows for the subsequent conjugation of a cytotoxic drug

containing an azide group.

PROTACs (Proteolysis Targeting Chimeras): This linker can be used in the synthesis of

PROTACs, which are molecules designed to bring a target protein and an E3 ubiquitin ligase

into proximity, leading to the degradation of the target protein.

Bioconjugation: It is widely used to label proteins, peptides, and other biomolecules with a

terminal alkyne for subsequent click chemistry reactions.[1]

Surface Modification: Amine-coated surfaces can be functionalized with propargyl groups for

further modification.
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Reaction with Primary Amines
The NHS ester of Propargyl-PEG5-NHS ester reacts with primary amines in a pH-dependent

manner to form a stable amide bond. The optimal pH for this reaction is typically between 7 and

9.

Propargyl-PEG5-NHS ester

Propargyl-PEG5-Amide-R

pH 7-9

R-NH₂ (Primary Amine)

N-hydroxysuccinimide

Propargyl-PEG5-R

Triazole-linked Conjugate

Cu(I) catalyst

N₃-R' (Azide)
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Preparation

Reaction

Analysis

Prepare Protein Solution
(pH 8.3)

Mix Protein and Linker

Prepare Linker Stock
(in DMSO/DMF)

Incubate
(RT or 4°C)

Purify Conjugate
(SEC/Dialysis)

Characterize
(MS/SDS-PAGE)
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Reagent Preparation

Reaction

Analysis

Propargyl-Molecule

Combine Reactants

Azide-Molecule Prepare Catalyst Mix
(CuSO₄ + Ligand)

Add Catalyst Mix

Prepare Reducer
(Sodium Ascorbate)

Initiate with Reducer

Incubate (RT)

Purify Conjugate

Analyze Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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